Cas no 1781467-23-9 ((isoquinolin-5-yl)methanesulfonyl chloride)

• Product Name: (isoquinolin-5-yl)methanesulfonyl chloride
• CAS No: 1781467-23-9
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 5950269
• PubChem ID: 84702852
• Update Time: 2025-05-21

(isoquinolin-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (isoquinolin-5-yl)methanesulfonyl chloride
• EN300-1987706
• 1781467-23-9

• Inchi： 1S/C10H8ClNO2S/c11-15(13,14)7-9-3-1-2-8-6-12-5-4-10(8)9/h1-6H,7H2
• InChI Key： VSMOYYWMAGBKTR-UHFFFAOYSA-N
• SMILES： ClS(CC1=CC=CC2C=NC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 240.9964274g/mol
• Monoisotopic Mass: 240.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on (isoquinolin-5-yl)methanesulfonyl chloride

(Isoquinolin-5-yl)methanesulfonyl Chloride: A Comprehensive Overview

(Isoquinolin-5-yl)methanesulfonyl chloride, identified by the CAS number 1781467-23-9, is a significant compound in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The isoquinoline moiety, a bicyclic structure consisting of a benzene ring fused with a pyridine ring, is a key feature of this compound, contributing to its reactivity and versatility in synthetic chemistry.

The methanesulfonyl chloride group attached to the isoquinoline ring introduces additional functionality, making this compound a valuable reagent in organic synthesis. The sulfonyl chloride group is known for its electrophilic properties, which facilitate nucleophilic substitutions and other transformations. Recent studies have highlighted the role of (isoquinolin-5-yl)methanesulfonyl chloride in the synthesis of bioactive molecules, including potential drug candidates. Its ability to act as an electrophilic agent in various coupling reactions has made it a cornerstone in modern medicinal chemistry.

One of the most notable applications of this compound is in the preparation of isoquinoline-based sulfonamides, which are widely studied for their pharmacological activities. These sulfonamides have shown promise in targeting various disease states, including cancer and inflammatory conditions. For instance, recent research has demonstrated that derivatives of (isoquinolin-5-yl)methanesulfonyl chloride can inhibit key enzymes involved in cellular signaling pathways, potentially offering new therapeutic avenues.

The synthesis of (isoquinolin-5-yl)methanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the sulfonation of isoquinoline derivatives followed by chlorination to introduce the sulfonyl chloride group. This process underscores the importance of understanding reaction mechanisms and optimizing synthetic routes to achieve desired products.

In terms of physical properties, (isoquinolin-5-yl)methanesulfonyl chloride is typically a crystalline solid with a melting point that varies depending on the specific substituents present on the isoquinoline ring. Its solubility characteristics make it suitable for use in various organic solvents, facilitating its application in solution-phase reactions. The compound's stability under different storage conditions has also been extensively studied, with recommendations for storing it in a cool, dry place away from light to prevent degradation.

From an environmental perspective, understanding the fate and behavior of (isoquinolin-5-yl)methanesulfonyl chloride in different ecosystems is crucial for assessing its potential impact on the environment. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its safe handling and disposal. These findings are particularly relevant for industries involved in large-scale production or use of this compound.

In conclusion, (isoquinolin-5-yl)methanesulfonyl chloride stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure, versatile reactivity, and potential applications across diverse fields continue to make it a subject of intense research interest. As new discoveries emerge regarding its synthetic utility and biological activity, this compound is poised to play an even more significant role in advancing chemical science and technology.